Cas no 1226164-00-6 (4-(2-Chlorophenyl)-3-methylbutan-2-ol)
1226164-00-6 structure
Product Name:4-(2-Chlorophenyl)-3-methylbutan-2-ol
CAS No:1226164-00-6
MF:C11H15ClO
MW:198.689202547073
CID:5565239
PubChem ID:61750164
Update Time:2023-07-11
4-(2-Chlorophenyl)-3-methylbutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- AKOS011020737
- 4-(2-chlorophenyl)-3-methylbutan-2-ol
- 1226164-00-6
- EN300-1623850
- 4-(2-Chlorophenyl)-3-methylbutan-2-ol
-
- Inchi: 1S/C11H15ClO/c1-8(9(2)13)7-10-5-3-4-6-11(10)12/h3-6,8-9,13H,7H2,1-2H3
- SMILES: ClC1C=CC=CC=1CC(C)C(C)O
Computed Properties
- Exact Mass: 198.0811428g/mol
- Monoisotopic Mass: 198.0811428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2Ų
4-(2-Chlorophenyl)-3-methylbutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1623850-0.05g |
4-(2-chlorophenyl)-3-methylbutan-2-ol |
1226164-00-6 | 0.05g |
$768.0 | 2023-07-10 | ||
| Enamine | EN300-1623850-0.1g |
4-(2-chlorophenyl)-3-methylbutan-2-ol |
1226164-00-6 | 0.1g |
$804.0 | 2023-07-10 | ||
| Enamine | EN300-1623850-0.25g |
4-(2-chlorophenyl)-3-methylbutan-2-ol |
1226164-00-6 | 0.25g |
$840.0 | 2023-07-10 | ||
| Enamine | EN300-1623850-0.5g |
4-(2-chlorophenyl)-3-methylbutan-2-ol |
1226164-00-6 | 0.5g |
$877.0 | 2023-07-10 | ||
| Enamine | EN300-1623850-1.0g |
4-(2-chlorophenyl)-3-methylbutan-2-ol |
1226164-00-6 | 1.0g |
$914.0 | 2023-07-10 | ||
| Enamine | EN300-1623850-2.5g |
4-(2-chlorophenyl)-3-methylbutan-2-ol |
1226164-00-6 | 2.5g |
$1791.0 | 2023-07-10 | ||
| Enamine | EN300-1623850-5.0g |
4-(2-chlorophenyl)-3-methylbutan-2-ol |
1226164-00-6 | 5.0g |
$2650.0 | 2023-07-10 | ||
| Enamine | EN300-1623850-10.0g |
4-(2-chlorophenyl)-3-methylbutan-2-ol |
1226164-00-6 | 10.0g |
$3929.0 | 2023-07-10 | ||
| Enamine | EN300-1623850-50mg |
4-(2-chlorophenyl)-3-methylbutan-2-ol |
1226164-00-6 | 50mg |
$348.0 | 2023-09-22 | ||
| Enamine | EN300-1623850-100mg |
4-(2-chlorophenyl)-3-methylbutan-2-ol |
1226164-00-6 | 100mg |
$364.0 | 2023-09-22 |
4-(2-Chlorophenyl)-3-methylbutan-2-ol Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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